BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Leucocrystal Violet-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Leucocrystal Violet-d6

Cat. No.: B587258

An In-depth Technical Guide to Leucocrystal
Violet-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Leucocrystal Violet-d6 (LCV-d6), a deuterated analog of Leucocrystal Violet
(LCV). This document details its role as an internal standard in analytical chemistry, particularly
in mass spectrometry-based methods, and its applications in forensic science. Experimental
protocols for its use are provided, along with visualizations to illustrate key workflows.

Core Physical and Chemical Properties

Leucocrystal Violet-d6 is a synthetic, isotopically labeled triphenylmethane dye. The
deuterium labeling makes it an ideal internal standard for quantification of Leucocrystal Violet
and other related triphenylmethane dyes in various matrices.

Table 1: General and Physical Properties of Leucocrystal Violet-d6
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Property

Value

Chemical Name

4,4' 4"-methanetriyltris(N,N-di(methyl-d3)aniline)

Bis(4-dimethylaminophenyl)-4-dimethylamino-

Synonyms ] )
d6-phenylmethane, Leuco Gentian Violet-d6

CAS Number 1173023-92-1[1][2]

Molecular Formula C25D6H25N3[2]

Molecular Weight 379.57 g/mol [1][2]

Appearance Solid, white to pale lavender powder][3]

] ] 175-177 °C (for non-deuterated Leucocrystal

Melting Point ]
Violet)[3]

Purity (by HPLC) >90%][2]

Table 2: Solubility Data

Solvent

Solubility

Notes

Acetonitrile

Commercially available as a
100 pg/mL solution.[4]

Dimethyl Sulfoxide (DMSO)

12.5 mg/mL (for non-

deuterated Leucocrystal Violet)

[5]

Requires sonication for

dissolution.[5]

Water

< 0.1 mg/mL (insoluble for non-

deuterated Leucocrystal Violet)

[5]

Spectroscopic and Analytical Data

Leucocrystal Violet-d6 is primarily used in mass spectrometry. The mass shift of M+6

compared to the unlabeled compound allows for its clear differentiation and accurate

quantification.
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Table 3: Spectroscopic and Mass Spectrometry Data

Technique Data

260 nm (for non-deuterated Leucocrystal Violet)

UV-Vis Absorbance (Amax) 3]

Mass Shift M+6

Experimental Protocols and Applications

Leucocrystal Violet-d6 serves as a critical internal standard in two primary fields: the
analytical determination of triphenylmethane dyes in food products and forensic bloodstain

enhancement.

Quantification of Triphenylmethane Dyes by LC-MS/MS

Leucocrystal Violet-d6 is used as an internal standard to accurately quantify residues of
Crystal Violet and its metabolite, Leucocrystal Violet, in food products like seafood. The
following protocol is a generalized procedure based on established methods.[6][7][8]

Experimental Protocol: LC-MS/MS Analysis of Triphenylmethane Dyes

e Sample Preparation:

[¢]

Homogenize 2g of tissue sample (e.g., fish muscle).

Add a known concentration of Leucocrystal Violet-d6 internal standard.

[¢]

Extract the analytes using an appropriate buffer and organic solvent mixture (e.g.,

[e]

Mcllvaine buffer and acetonitrile).

Vortex and centrifuge the sample to separate the layers.

[e]

o

Collect the supernatant for further purification.

e Solid Phase Extraction (SPE) Cleanup:
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[e]

Condition a strong cation-exchange (SCX) SPE cartridge.

o

Load the sample extract onto the cartridge.

[¢]

Wash the cartridge to remove interfering substances.

[¢]

Elute the analytes of interest, including LCV and LCV-d6, with an appropriate elution
solvent.

LC-MS/MS Analysis:

[¢]

Inject the eluted sample into an LC-MS/MS system.

[¢]

Separate the analytes using a suitable C18 column and a gradient elution program.

[e]

Detect the analytes using a mass spectrometer operating in multiple reaction monitoring
(MRM) mode.

[e]

Quantify the amount of Leucocrystal Violet in the sample by comparing its peak area to
that of the Leucocrystal Violet-d6 internal standard.
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LC-MS/MS analysis workflow for triphenylmethane dyes.
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Forensic Bloodstain Enhancement

Leucocrystal Violet is a widely used reagent in forensic science for the enhancement of latent
bloodstains. The reaction of LCV with the heme group in hemoglobin, catalyzed by hydrogen
peroxide, results in the formation of the intensely colored Crystal Violet, making faint blood
patterns visible. While LCV-d6 is not directly used in the enhancement solution itself, it is
crucial for the validation and quality control of analytical methods developed to detect LCV

residues at a crime scene.

Experimental Protocol: Leucocrystal Violet Working Solution for Bloodstain Enhancement
This protocol is based on formulations used by forensic laboratories.[9][10][11]

» Reagent Preparation (Working Solution):

o In a clean glass container, dissolve 10g of 5-sulfosalicylic acid in 500 mL of 3% hydrogen

peroxide.
o Add 3.7g of sodium acetate and stir until dissolved.
o Add 1g of Leucocrystal Violet and stir until the solution is colorless or very pale.
o Store the working solution in a dark, cool place. The solution has a limited shelf life.
e Application:
o The working solution is typically applied to the suspected area using a fine mist sprayer.
o The development of a violet color indicates the presence of blood.

o The developed stains should be photographed promptly.
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Reaction mechanism of Leucocrystal Violet in bloodstain enhancement.

Synthesis of Leucocrystal Violet-d6

The synthesis of deuterated compounds like Leucocrystal Violet-d6 typically involves the use
of deuterated starting materials. While the specific, detailed synthesis of LCV-d6 is proprietary
to the manufacturers, a general synthetic approach can be inferred from the synthesis of similar
deuterated aromatic compounds, often involving H-D exchange reactions. A referenced efficient
synthesis of [D6]leucocrystal violet suggests a specific, optimized process exists.[12]
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Postulated Synthesis of LCV-d6
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Generalized synthetic pathway for Leucocrystal Violet-d6.

Safety and Handling

Leucocrystal Violet-d6 should be handled with care in a laboratory setting.

Table 4: Hazard Information

Hazard Class Description

Skin Irritant Causes skin irritation.

Eye Irritant Causes serious eye irritation.
Respiratory Irritant May cause respiratory irritation.

It is recommended to use personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
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Leucocrystal Violet-d6 is an indispensable tool for analytical and forensic scientists. Its well-
defined physical and chemical properties, coupled with its isotopic purity, make it an excellent
internal standard for the accurate quantification of triphenylmethane dyes. Its relevance in the
validation of forensic methods for bloodstain enhancement further underscores its importance.
The experimental protocols and workflows provided in this guide offer a foundation for
researchers to effectively utilize Leucocrystal Violet-d6 in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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